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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylanisole

Cat. No.: B076157 Get Quote

An In-depth Technical Guide to the Material Safety of 4-Bromo-2,6-dimethylanisole

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 4-Bromo-
2,6-dimethylanisole (CAS No. 14804-38-7), intended for use by professionals in research and

development. The information is compiled from various safety data sheets to ensure a thorough

understanding of the chemical's properties and associated hazards.

Section 1: Chemical and Physical Properties
4-Bromo-2,6-dimethylanisole is an organic compound utilized as an intermediate in the

synthesis of pharmaceuticals, agrochemicals, and fragrances.[1] It is characterized by a

benzene ring substituted with a bromine atom, two methyl groups, and a methoxy group.[1]

Depending on temperature and purity, it can appear as a colorless to pale yellow liquid or solid.

[1]

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076157?utm_src=pdf-interest
https://www.benchchem.com/product/b076157?utm_src=pdf-body
https://www.benchchem.com/product/b076157?utm_src=pdf-body
https://www.benchchem.com/product/b076157?utm_src=pdf-body
https://www.benchchem.com/product/b076157?utm_src=pdf-body
https://cymitquimica.com/cas/14804-38-7/
https://cymitquimica.com/cas/14804-38-7/
https://cymitquimica.com/cas/14804-38-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₁BrO [1][2]

Molecular Weight 215.09 g/mol [2]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 117-120 °C at 13 mmHg

Density 1.347 g/mL at 25 °C

Refractive Index n20/D 1.5450

Flash Point
> 110 °C (> 230 °F) - closed

cup

Solubility
Soluble in organic solvents,

less soluble in water.[1]
[1]

Section 2: Hazard Identification and Classification
This chemical is classified as hazardous. The primary hazards are skin and eye irritation.[4]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]

Eye Irritation 2A
H319: Causes serious eye

irritation.[4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[4]

Signal Word: Warning[4]

Hazard Pictogram:

GHS07 (Exclamation Mark)[4]
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Section 3: Safe Handling and Storage
Proper handling and storage are crucial to minimize risks associated with 4-Bromo-2,6-
dimethylanisole.

Experimental Protocol for Safe Handling:

Ventilation: Use only in a well-ventilated area.[4] Local exhaust ventilation should be

employed to control airborne concentrations.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable protective gloves (e.g., type ABEK (EN14387) respirator

filter).

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Hygiene Measures: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

work areas.

Handling Procedure: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or

mist.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing agents.

Section 4: Emergency Procedures and First Aid
Experimental Protocol for Emergency Response:

In Case of Skin Contact:

Immediately remove contaminated clothing.
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Wash the affected area with plenty of soap and water.[4]

If skin irritation persists, seek medical advice.[4]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[4]

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

If eye irritation persists, get medical advice/attention.[4]

In Case of Inhalation:

Move the person to fresh air and keep them comfortable for breathing.[4]

If respiratory symptoms develop, seek medical attention.

In Case of Ingestion:

Do NOT induce vomiting.[4]

Rinse mouth with water.[4]

Seek immediate medical attention.

Firefighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[4]

Specific Hazards: Thermal decomposition may produce carbon oxides and hydrogen

bromide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]

Section 5: Visual Guides
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The following diagrams illustrate key safety workflows.

Hazard Identification Personal Protective Equipment (PPE)
Safe Handling Exposure Event

Chemical Handling Task

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Select Appropriate PPE:
- Safety Goggles

- Protective Gloves
- Lab Coat

Handle in Well-Ventilated Area Exposure OccursPotential Administer First Aid
(See Protocol)

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Caption: Hazard identification and response workflow.
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Accidental Spill Occurs

Evacuate Unnecessary Personnel

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Absorbent Material

Collect and Place in Suitable Container for Disposal

Clean Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Accidental spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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